(4-Amino-2-iodo-phenoxy)-acetic acid methyl ester

• Molecular Formula: C9H10INO3
• Molecular Weight: 307.08 g/mol
• IUPAC Name: methyl 2-(4-amino-2-iodophenoxy)acetate
• InChI: InChI=1S/C9H10INO3/c1-13-9(12)5-14-8-3-2-6(11)4-7(8)10/h2-4H,5,11H2,1H3
• InChI Key: SOCMYPAKKJLMOS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=C(C=C(C=C1)N)I

Description

(4-Amino-2-iodo-phenoxy)-acetic acid methyl ester is a useful research compound. Its molecular formula is C9H10INO3 and its molecular weight is 307.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NH4Cl (4.49 g, 84.00 mmol) in water (105 ml) was added to a suspension of Fe (powder, 2.85 g, 51.00 mmol) in water (18 ml), the treated with (2-iodo-4-nitro-phenoxy)-acetic acid methyl ester (5.06 g, 15.00 mmol) in MeOH (105 ml). The reaction was heated at 90° C. for 28 h, filtered and extracted with brine/EtOAc (3×). The organic phase was washed with brine, dried over Na2SO4 and evaporated to give 1.2 g of (4-amino-2-iodo-phenoxy)-acetic acid methyl ester, MS: 308.1 (MH)+.